Cas no 1351658-53-1 (N-(2H-1,3-benzodioxol-5-yl)-2-3-(3-methyl-1,2,4-oxadiazol-5-yl)azetidin-1-ylacetamide; oxalic acid)

• Product Name: N-(2H-1,3-benzodioxol-5-yl)-2-3-(3-methyl-1,2,4-oxadiazol-5-yl)azetidin-1-ylacetamide; oxalic acid
• CAS No: 1351658-53-1
• MF: C₁₇H₁₈N₄O₈
• MW: 406.346824169159
• CID: 6306459
• PubChem ID: 71783899
• Update Time: 2025-10-29

N-(2H-1,3-benzodioxol-5-yl)-2-3-(3-methyl-1,2,4-oxadiazol-5-yl)azetidin-1-ylacetamide; oxalic acid Chemical and Physical Properties

Names and Identifiers

• N-(2H-1,3-benzodioxol-5-yl)-2-3-(3-methyl-1,2,4-oxadiazol-5-yl)azetidin-1-ylacetamide; oxalic acid
• F6064-0386
• N-(benzo[d][1,3]dioxol-5-yl)-2-(3-(3-methyl-1,2,4-oxadiazol-5-yl)azetidin-1-yl)acetamide oxalate
• AKOS026686601
• 1351658-53-1
• N-(1,3-benzodioxol-5-yl)-2-[3-(3-methyl-1,2,4-oxadiazol-5-yl)azetidin-1-yl]acetamide;oxalic acid
• N-(2H-1,3-BENZODIOXOL-5-YL)-2-[3-(3-METHYL-1,2,4-OXADIAZOL-5-YL)AZETIDIN-1-YL]ACETAMIDE; OXALIC ACID

• Inchi： 1S/C15H16N4O4.C2H2O4/c1-9-16-15(23-18-9)10-5-19(6-10)7-14(20)17-11-2-3-12-13(4-11)22-8-21-12;3-1(4)2(5)6/h2-4,10H,5-8H2,1H3,(H,17,20);(H,3,4)(H,5,6)
• InChI Key： MHEQDKMTNBIWTG-UHFFFAOYSA-N
• SMILES： O1C(C2CN(CC(NC3=CC=C4C(=C3)OCO4)=O)C2)=NC(C)=N1.OC(C(=O)O)=O

Computed Properties

• Exact Mass: 406.11246355g/mol
• Monoisotopic Mass: 406.11246355g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 11
• Heavy Atom Count: 29
• Rotatable Bond Count: 5
• Complexity: 517
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 164Ų

Additional information on N-(2H-1,3-benzodioxol-5-yl)-2-3-(3-methyl-1,2,4-oxadiazol-5-yl)azetidin-1-ylacetamide; oxalic acid

Comprehensive Analysis of N-(2H-1,3-benzodioxol-5-yl)-2-3-(3-methyl-1,2,4-oxadiazol-5-yl)azetidin-1-ylacetamide; oxalic acid (CAS No. 1351658-53-1)

The compound N-(2H-1,3-benzodioxol-5-yl)-2-3-(3-methyl-1,2,4-oxadiazol-5-yl)azetidin-1-ylacetamide; oxalic acid, identified by its CAS No. 1351658-53-1, represents a significant advancement in the field of medicinal chemistry. This molecule combines a benzodioxole moiety with a 3-methyl-1,2,4-oxadiazole group, linked through an azetidine ring, and is further stabilized by an oxalic acid counterion. Such structural complexity has garnered attention for its potential applications in drug discovery and development.

Recent trends in pharmaceutical research highlight a growing interest in heterocyclic compounds, particularly those featuring oxadiazole and azetidine rings. These scaffolds are known for their bioisosteric properties, enhancing drug-like characteristics such as metabolic stability and binding affinity. The inclusion of a benzodioxole group further augments the compound's potential to interact with central nervous system (CNS) targets, making it a candidate for neurological and psychiatric therapeutics.

From a synthetic perspective, the preparation of CAS No. 1351658-53-1 involves multi-step organic transformations, including cyclization and amide coupling reactions. The oxalic acid salt form improves solubility and crystallinity, which are critical for formulation development. Researchers are particularly intrigued by the compound's structure-activity relationship (SAR), as minor modifications to the 3-methyl-1,2,4-oxadiazole or azetidine components could yield derivatives with enhanced pharmacological profiles.

In the context of current biomedical challenges, such as the need for novel neuroprotective agents or anti-inflammatory drugs, this compound's unique architecture offers a promising starting point. Computational studies suggest that its molecular docking properties may favor interactions with G-protein-coupled receptors (GPCRs) or ion channels, which are hot topics in modern drug design. Additionally, its logP and polar surface area (PSA) values align with Lipinski's rule of five, indicating favorable oral bioavailability.

The pharmaceutical industry's shift toward targeted therapies and precision medicine has increased demand for structurally diverse compounds like 1351658-53-1. Its potential as a small-molecule modulator of protein-protein interactions (PPIs) is another area of active investigation. Furthermore, the compound's patent landscape and intellectual property status are of interest to stakeholders aiming to capitalize on its therapeutic promise.

Environmental and green chemistry considerations also play a role in evaluating this compound. The synthetic route to N-(2H-1,3-benzodioxol-5-yl)-2-3-(3-methyl-1,2,4-oxadiazol-5-yl)azetidin-1-ylacetamide has been optimized to minimize hazardous byproducts, aligning with the principles of sustainable chemistry. Analytical techniques such as HPLC, NMR, and mass spectrometry ensure high purity and batch-to-batch consistency, which are essential for preclinical studies.

In summary, CAS No. 1351658-53-1 exemplifies the convergence of innovative chemical design and therapeutic potential. Its multifaceted applications—from CNS drug development to molecular probes—underscore its value in both academic and industrial settings. As research progresses, this compound may emerge as a cornerstone in the development of next-generation pharmaceuticals.